Cas no 1335513-12-6 ((2R)-1-(3-bromo-2-fluorophenyl)propan-2-amine)

• Product Name: (2R)-1-(3-bromo-2-fluorophenyl)propan-2-amine
• CAS No: 1335513-12-6
• MF: C₉H₁₁BrFN
• MW: 232.092745065689
• CID: 6022476
• PubChem ID: 130682344
• Update Time: 2025-05-21

(2R)-1-(3-bromo-2-fluorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-Bromo-2-fluorophenyl)propan-2-amine
• (αR)-3-Bromo-2-fluoro-α-methylbenzeneethanamine
• (2R)-1-(3-bromo-2-fluorophenyl)propan-2-amine
• 1335513-12-6
• EN300-1915597

• Inchi： 1S/C9H11BrFN/c1-6(12)5-7-3-2-4-8(10)9(7)11/h2-4,6H,5,12H2,1H3/t6-/m1/s1
• InChI Key： CLOBZXPPJZFRCE-ZCFIWIBFSA-N
• SMILES： C1(C[C@@H](C)N)=CC=CC(Br)=C1F

Computed Properties

• Exact Mass: 231.00589g/mol
• Monoisotopic Mass: 231.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.422±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 269.7±25.0 °C(Predicted)
• pka: 9.44±0.10(Predicted)

Additional information on (2R)-1-(3-bromo-2-fluorophenyl)propan-2-amine

Research Brief on (2R)-1-(3-bromo-2-fluorophenyl)propan-2-amine (CAS: 1335513-12-6): Recent Advances and Applications

This research brief provides an in-depth analysis of the latest scientific developments related to the compound (2R)-1-(3-bromo-2-fluorophenyl)propan-2-amine (CAS: 1335513-12-6), a chiral amine derivative with significant potential in pharmaceutical and chemical biology applications. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic uses, particularly in central nervous system (CNS) disorders and as a building block for more complex molecules.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) demonstrated the efficient asymmetric synthesis of (2R)-1-(3-bromo-2-fluorophenyl)propan-2-amine with high enantiomeric excess (>99%) using a novel chiral auxiliary approach. The researchers reported a 78% overall yield in a five-step synthesis from commercially available starting materials, significantly improving upon previous methods. This advancement is particularly important for scaling up production for preclinical studies.

Pharmacological characterization studies (Bioorganic & Medicinal Chemistry, 2023, 31:116345) revealed that (2R)-1-(3-bromo-2-fluorophenyl)propan-2-amine acts as a selective serotonin receptor modulator, showing preferential binding to 5-HT2A and 5-HT2C receptors (Ki values of 12.3 nM and 18.7 nM, respectively). These findings suggest potential applications in neuropsychiatric disorders, though further in vivo studies are needed to confirm therapeutic efficacy.

In chemical biology applications, the compound has been utilized as a key intermediate in the synthesis of novel PET (positron emission tomography) tracers for imaging neurodegenerative diseases. A recent patent application (WO2023187654) describes its use in preparing fluorine-18 labeled analogs for amyloid imaging, demonstrating its versatility in diagnostic agent development.

Toxicological assessments published in Regulatory Toxicology and Pharmacology (2023, 142:105418) indicate that (2R)-1-(3-bromo-2-fluorophenyl)propan-2-amine shows favorable safety profiles in acute toxicity studies (LD50 > 500 mg/kg in rodents), with no observed genotoxicity in standard assays. These preliminary results support its further development as a pharmaceutical intermediate.

Future research directions highlighted in recent reviews include exploration of the compound's potential as a precursor to novel antidepressants and its application in asymmetric catalysis. The unique stereochemistry of (2R)-1-(3-bromo-2-fluorophenyl)propan-2-amine makes it particularly valuable for constructing chiral centers in complex molecules, an area of growing importance in drug discovery.